Cas no 1800-68-6 (4-[bis(2-chloroethyl)amino]-2-(trifluoromethyl)benzaldehyde)

• Product Name: 4-[bis(2-chloroethyl)amino]-2-(trifluoromethyl)benzaldehyde
• CAS No: 1800-68-6
• MF: C₁₂H₁₂Cl₂F₃NO
• MW: 314.13099193573
• CID: 1370776
• PubChem ID: 254786
• Update Time: 2025-04-20

4-[bis(2-chloroethyl)amino]-2-(trifluoromethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-[bis(2-chloroethyl)amino]-2-(trifluoromethyl)benzaldehyde
• NSC79387
• NSC-79387
• NSC 79387
• DS-014797
• 1800-68-6
• DTXSID70291968
• 4-(Bis(2-chloroethyl)amino)-2-(trifluoromethyl)benzaldehyde

• Inchi： 1S/C12H12Cl2F3NO/c13-3-5-18(6-4-14)10-2-1-9(8-19)11(7-10)12(15,16)17/h1-2,7-8H,3-6H2
• InChI Key： KQZSBGJHPPTJDQ-UHFFFAOYSA-N
• SMILES： ClCCN(CCCl)C1C=CC(C=O)=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 313.02496
• Monoisotopic Mass: 313.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.375
• Boiling Point: 405.2°C at 760 mmHg
• Flash Point: 198.8°C
• Refractive Index: 1.536
• PSA: 20.31
• LogP: 3.80190

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes